Cas no 2580200-71-9 (Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate)

• Product Name: Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate
• CAS No: 2580200-71-9
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5604158
• PubChem ID: 76473536
• Update Time: 2025-05-22

Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2580200-71-9
• tert-butyl 3-amino-2-hydroxy-4-methylpentanoate
• EN300-27725266
• Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate

• Inchi： 1S/C10H21NO3/c1-6(2)7(11)8(12)9(13)14-10(3,4)5/h6-8,12H,11H2,1-5H3
• InChI Key： XTGIWBXUDAHJFN-UHFFFAOYSA-N
• SMILES： O(C(C(C(C(C)C)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate

Comprehensive Overview of Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate (CAS No. 2580200-71-9)

Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate (CAS No. 2580200-71-9) is a specialized organic compound widely recognized in pharmaceutical and fine chemical industries. Its unique structural features, including the tert-butyl ester group and the 3-amino-2-hydroxy-4-methylpentanoate backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers frequently seek this compound for its role in developing peptide mimetics and chiral building blocks, aligning with the growing demand for precision in drug design.

The compound’s CAS number 2580200-71-9 serves as a critical identifier in regulatory and procurement processes. Recent trends highlight its relevance in green chemistry applications, where its derivatization potential supports sustainable synthesis routes. Users often search for "Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate solubility" or "2580200-71-9 synthesis protocol," reflecting practical concerns in lab-scale and industrial workflows. Its hydroxyl and amino functional groups further enable diverse modifications, catering to innovations in protease inhibitors and enzyme-targeted therapies.

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In summary, Tert-butyl 3-amino-2-hydroxy-4-methylpentanoate (CAS No. 2580200-71-9) bridges academic innovation and industrial practicality. Its integration into high-throughput screening platforms and continuous flow chemistry exemplifies its adaptability. By addressing common queries like "purification methods for 2580200-71-9" or "tert-butyl protection strategies," this overview aims to enhance accessibility for diverse stakeholders in the chemical sciences.